Cas no 1802057-89-1 (6,6-Dimethylhept-1-yne)

6,6-Dimethylhept-1-yne is a branched alkyne with the molecular formula C9H16, characterized by a terminal triple bond and two methyl groups at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex frameworks via coupling reactions or nucleophilic additions. Its steric hindrance near the triple bond can enhance selectivity in certain transformations. The compound is typically used in research and specialty chemical applications, where its defined structure and stability under controlled conditions are advantageous. Proper handling is required due to its flammability and potential reactivity with strong oxidizing agents.
6,6-Dimethylhept-1-yne structure
6,6-Dimethylhept-1-yne structure
Product Name:6,6-Dimethylhept-1-yne
CAS No:1802057-89-1
MF:C9H16
MW:124.223342895508
CID:6104306
PubChem ID:57673939
Update Time:2025-06-07

6,6-Dimethylhept-1-yne Chemical and Physical Properties

Names and Identifiers

    • EN300-1834422
    • 1802057-89-1
    • 6,6-dimethylhept-1-yne
    • 6,6-Dimethylhept-1-yne
    • Inchi: 1S/C9H16/c1-5-6-7-8-9(2,3)4/h1H,6-8H2,2-4H3
    • InChI Key: VUJSMWCUMLMEKU-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)CCCC#C

Computed Properties

  • Exact Mass: 124.125200510g/mol
  • Monoisotopic Mass: 124.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

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Additional information on 6,6-Dimethylhept-1-yne

Professional Introduction to Compound with CAS No. 1802057-89-1 and Product Name: 6,6-Dimethylhept-1-yne

The compound with the CAS number 1802057-89-1 is a specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. Its product name, 6,6-Dimethylhept-1-yne, provides a clear indication of its chemical structure, which includes a heptane backbone with two methyl substituents at the 6th carbon position and a terminal alkyne functional group. This unique structural configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of 6,6-Dimethylhept-1-yne is its potential application in the synthesis of bioactive compounds. The presence of the alkyne group allows for diverse functionalization strategies, including cross-coupling reactions such as Sonogashira coupling, which is widely used in medicinal chemistry to construct carbon-carbon bonds. These reactions are particularly valuable in creating complex heterocyclic structures that are often found in biologically active molecules. Recent advancements in transition-metal-catalyzed reactions have further enhanced the utility of alkynes as building blocks, enabling the efficient construction of intricate molecular frameworks.

In addition to its role as a synthetic intermediate, 6,6-Dimethylhept-1-yne has shown promise in the development of materials with unique properties. For instance, its conjugated system and electron-deficient nature make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its structure allows researchers to fine-tune its electronic properties, making it an attractive candidate for next-generation electronic materials.

Recent studies have also explored the pharmacological potential of derivatives of 6,6-Dimethylhept-1-yne. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. Some of these derivatives have demonstrated interesting pharmacological effects, including anti-inflammatory and antimicrobial properties. The structural flexibility of 6,6-Dimethylhept-1-yne allows for the introduction of diverse functional groups that can modulate its biological activity, making it a valuable scaffold for drug discovery efforts.

The synthesis of 6,6-Dimethylhept-1-yne itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the process, making it more accessible for industrial applications. This accessibility is crucial for researchers who need reliable starting materials for their synthetic endeavors.

Another area where 6,6-Dimethylhept-1-yne has found utility is in polymer science. Its alkyne functionality can be incorporated into polymer backbones to create materials with enhanced mechanical properties or specific chemical reactivity. For example, polymers containing alkynyl groups can undergo post-polymerization modifications through click chemistry or other functionalization strategies, leading to materials with tailored properties for applications such as coatings or adhesives.

The growing interest in green chemistry has also influenced the use of 6,6-Dimethylhept-1-yne as a building block. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and reduce environmental impact. The use of catalytic methods and solvent-free reactions has become more prevalent, aligning with the principles of green chemistry. These approaches not only improve efficiency but also make the synthesis process more environmentally friendly.

In conclusion, 6,6-Dimethylhept-1-yne (CAS No. 1802057-89-1) is a versatile compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists working on complex molecular architectures. Whether used in pharmaceutical research or advanced material development, this compound exemplifies the ingenuity and innovation that continues to drive progress in chemical science.

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